![molecular formula C11H9ClN4O B091964 Nimazone CAS No. 17230-89-6](/img/structure/B91964.png)
Nimazone
Overview
Description
Nimazone is an anti-inflammatory drug . The exact approval year and the specific conditions it treats are not mentioned in the sources .
Molecular Structure Analysis
This compound has the molecular formula C11H9ClN4O . Its average mass is 248.668 Da, and its monoisotopic mass is 248.046494 Da .
Physical And Chemical Properties Analysis
This compound has a density of 1.4±0.1 g/cm3 . Its boiling point is 393.3±52.0 °C at 760 mmHg . The vapour pressure is 0.0±0.9 mmHg at 25°C . The enthalpy of vaporization is 64.3±3.0 kJ/mol . The flash point is 191.7±30.7 °C . The index of refraction is 1.672 . The molar refractivity is 65.3±0.5 cm3 . It has 5 hydrogen bond acceptors and 1 hydrogen bond donor . It has 3 freely rotating bonds . The polar surface area is 71 Å2 . The polarizability is 25.9±0.5 10-24 cm3 . The surface tension is 60.5±7.0 dyne/cm . The molar volume is 174.4±7.0 cm3 .
Scientific Research Applications
Here are some of the papers that were found:
"Clinical Research at a Crossroads" by E. Zerhouni (2006) discusses the strategic decisions the NIH must make in biomedical research, emphasizing the importance of pre-empting illness through molecular knowledge and behavioral interventions (Zerhouni, 2006).
"Attrition and Translation" by G. Duyk (2003) highlights the challenges of translational research in the development of new therapeutics and diagnostics, focusing on the high rates of attrition in preclinical or clinical development (Duyk, 2003).
"Developing the Patient-reported Outcomes Measurement Information System (PROMIS)" by D. Ader (2007) outlines an NIH initiative to improve clinical outcomes assessment, particularly in measuring patient-reported outcomes in clinical trials (Ader, 2007).
"The NIH Roadmap" by E. Zerhouni (2003) describes a set of initiatives aimed at accelerating medical research and addressing challenges that require a coordinated approach across NIH institutes (Zerhouni, 2003).
"US biomedical research: basic, translational, and clinical sciences" by E. Zerhouni (2005) discusses the NIH's commitment to discoveries that will change medical practice, focusing on translational clinical science and interdisciplinary approaches (Zerhouni, 2005).
"NIH Roadmap/Common Fund at 10 years" by F. Collins, E. L. Wilder, and E. Zerhouni (2014) reviews the NIH Roadmap's approach to supporting science that transcends institutional boundaries, highlighting its achievements and future directions (Collins, Wilder, & Zerhouni, 2014).
properties
IUPAC Name |
2-[3-(4-chlorophenyl)-4-imino-2-oxoimidazolidin-1-yl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN4O/c12-8-1-3-9(4-2-8)16-10(14)7-15(6-5-13)11(16)17/h1-4,14H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDCAZKFFVIMCCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=N)N(C(=O)N1CC#N)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70864752 | |
Record name | [3-(4-Chlorophenyl)-4-imino-2-oxoimidazolidin-1-yl]acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70864752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17230-89-6 | |
Record name | Nimazone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17230-89-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Nimazone [USAN:INN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017230896 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | [3-(4-Chlorophenyl)-4-imino-2-oxoimidazolidin-1-yl]acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70864752 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | NIMAZONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N71M372MP4 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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